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Compound of Interest

Compound Name: LEM-14

Cat. No.: B15585039

Technical Support Center: LEM-14

Welcome to the technical support center for LEM-14. This guide is designed for researchers,
scientists, and drug development professionals to provide answers to frequently asked
guestions and troubleshooting advice for experimental design involving LEM-14, a selective
inhibitor of the histone lysine methyltransferase NSD2.

Frequently Asked Questions (FAQSs)

Q1: What is LEM-14 and what is its primary mechanism of action?

Al: LEM-14 is a small molecule inhibitor that selectively targets the NSD2 (Nuclear SET
Domain Containing 2) protein, also known as MMSET or WHSC1.[1] NSD2 is a histone lysine
methyltransferase, an enzyme that adds methyl groups to histone proteins, specifically at
histone H3 lysine 36 (H3K36). This methylation is a key epigenetic mark that regulates gene
expression. NSD2 is considered an oncoprotein, particularly in multiple myeloma cases with
the t(4;14) translocation.[1] LEM-14 inhibits the catalytic activity of NSD2, thereby preventing
H3K36 methylation and altering gene expression patterns that contribute to cancer cell growth.
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Prepare LEM-14
Stock Solution

Dissolve in 100% DMSO

Does it fully
dissolve?

Stock Solution Warm to 37°C
Ready & Vortex

Dilute in Media

Does it precipitate?

Prepare lower Check final DMSO %
concentration stock (must be <0.5%)

Proceed with
Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15585039?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30471851/
https://pubmed.ncbi.nlm.nih.gov/30471851/
https://www.benchchem.com/product/b15585039#addressing-the-micromolar-potency-of-lem-14-in-experimental-design
https://www.benchchem.com/product/b15585039#addressing-the-micromolar-potency-of-lem-14-in-experimental-design
https://www.benchchem.com/product/b15585039#addressing-the-micromolar-potency-of-lem-14-in-experimental-design
https://www.benchchem.com/product/b15585039#addressing-the-micromolar-potency-of-lem-14-in-experimental-design
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

